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Foreword: A Proactive Approach to Potent
Compound Safety
Methylhydrazine dihydrochloride and its parent compound, methylhydrazine (MMH), are

potent chemicals with invaluable applications in synthesis and research. However, their utility is

matched by significant toxicity, including potential carcinogenicity, neurotoxicity, and

hematotoxicity. This guide is structured not as a mere list of rules, but as a technical resource

to empower researchers. By understanding the why—the mechanisms of toxicity and the

rationale behind safety protocols—we can cultivate a laboratory environment where scientific

advancement and personal safety are mutually reinforcing. This document provides the

foundational knowledge and actionable procedures to handle this compound with the respect

and caution it demands.

Section 1: Chemical & Physical Identity
Methylhydrazine dihydrochloride (CAS RN: 55330-60-4) is the dihydrochloride salt of

methylhydrazine (CAS RN: 60-34-4).[1] As a salt, it possesses distinct physical properties from
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its parent base, which is a volatile, fuming liquid.[2][3] The salt form is a white, crystalline,

hygroscopic solid that is highly soluble in water.[1] This solubility means that upon dissolution,

the toxicologically active species, the protonated methylhydrazine cation, is readily available.

Therefore, while the physical handling hazards differ (solid powder vs. volatile liquid), the

systemic toxicological risks following absorption are attributable to the methylhydrazine moiety.

Property Value Source

Chemical Name
Methylhydrazine

dihydrochloride
[1]

Synonyms
Monomethylhydrazine

dihydrochloride
[1]

CAS Number 55330-60-4 [1][4][5]

Molecular Formula CH₈Cl₂N₂ [1]

Molecular Weight 118.99 g/mol [1]

Appearance White crystalline solid [1]

Solubility Highly soluble in water [1]

Section 2: Toxicology and Health Hazards
Exposure to methylhydrazine can cause severe, multi-systemic toxicity. The effects can be

acute, occurring shortly after a single exposure, or chronic, resulting from repeated exposures.

It is considered a potential occupational carcinogen.[6]

Mechanism of Toxicity & Metabolism
The toxicity of methylhydrazine is intrinsically linked to its metabolism. In the body, hydrazine

derivatives are biotransformed by enzymes such as cytochrome P450 and monoamine

oxidase, leading to the formation of highly reactive free radical species, including methyl

radicals.[7][8] These reactive intermediates are central to its toxic effects.

Genotoxicity & Carcinogenicity: The generated methyl radicals can covalently bind to DNA,

forming DNA adducts. This damage to genetic material is the underlying mechanism for its

mutagenic and carcinogenic properties.[9]
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Neurotoxicity: Methylhydrazine is a potent convulsant that acts on the central nervous

system (CNS), initially affecting the amygdala and subsequently the broader limbic system.

[9] The primary mechanism is the depletion of gamma-aminobutyric acid (GABA), a major

inhibitory neurotransmitter. Hydrazines are known to inhibit pyridoxal kinase, an enzyme

required to form pyridoxal-5-phosphate, the active form of vitamin B6. This coenzyme is

essential for the synthesis of GABA. The resulting GABA deficiency leads to CNS

hyperexcitability, tremors, and seizures.[10] Administration of pyridoxine (vitamin B6) has

been shown to be an effective antidote for hydrazine-induced seizures.[10]

Hematotoxicity (Methemoglobinemia): A critical toxic effect is the induction of

methemoglobinemia.[6] This occurs when the ferrous iron (Fe²⁺) in hemoglobin, which is

capable of binding and transporting oxygen, is oxidized to ferric iron (Fe³⁺).[11] The resulting

methemoglobin cannot carry oxygen.[12] Furthermore, its presence shifts the oxygen-

hemoglobin dissociation curve to the left, meaning the remaining functional hemoglobin does

not release oxygen effectively to the tissues, leading to functional anemia and cyanosis (a

bluish discoloration of the skin).[11][13]
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Caption: Metabolic activation of methylhydrazine leads to multi-organ toxicity.

Routes of Exposure and Health Effects
Methylhydrazine dihydrochloride is classified as highly toxic if swallowed, in contact with

skin, or if inhaled.

Inhalation: Acute inhalation of dust can cause severe irritation to the nose, throat, and lungs,

potentially leading to pulmonary edema (fluid in the lungs), a medical emergency.[6]

Systemic effects mirror other exposure routes, including CNS effects and

methemoglobinemia.[14]

Skin Contact: The compound is readily absorbed through the skin and can cause systemic

toxicity.[6] It is corrosive and can cause severe skin irritation and burns.[3]
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Eye Contact: Direct contact with the powder can cause severe irritation and potential

permanent eye damage.[3][6]

Ingestion: Ingestion can be fatal.[15] Symptoms include nausea, vomiting, and systemic toxic

effects on the CNS, liver, kidneys, and blood.[6]

Summary of Acute Toxicity Data (for Methylhydrazine)
Note: Specific LD₅₀/LC₅₀ data for the dihydrochloride salt are not readily available. The

following data are for the parent compound, methylhydrazine. The toxicity of the salt is

expected to be comparable on a molar basis, but the dose required to produce the same effect

will be higher due to the increased molecular weight.

Route Species Value Source

Oral LD₅₀ Rat 32-33 mg/kg [7]

Dermal LD₅₀ Rabbit 95 mg/kg [7]

Inhalation LC₅₀ Rat 78 ppm (4-hr) [7]

Inhalation LC₅₀ Mouse 56 ppm (4-hr) [7]

Section 3: Occupational Exposure and Risk
Management
Given its high toxicity and potential carcinogenicity, a multi-layered approach to risk

management is mandatory. This follows the hierarchy of controls: Elimination (not possible if

the chemical is required), Substitution (use a less hazardous alternative if feasible),

Engineering Controls, Administrative Controls, and finally, Personal Protective Equipment

(PPE).

Occupational Exposure Limits (OELs) for
Methylhydrazine
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Organization Limit Value Notes

OSHA PEL (Ceiling) 0.2 ppm Skin notation

NIOSH REL (Ceiling) 0.04 ppm (2-hr)
Potential occupational

carcinogen

ACGIH TLV (TWA) 0.01 ppm Skin notation

Source: New Jersey Department of Health Hazardous Substance Fact Sheet[6] (PEL:

Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value;

TWA: Time-Weighted Average; Ceiling: Concentration not to be exceeded at any time)

Risk Assessment and Control Hierarchy
All work with methylhydrazine dihydrochloride must begin with a formal risk assessment and

the implementation of a Hazard Control Plan.[16]
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Caption: Risk assessment workflow applying the hierarchy of controls.
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Engineering Controls
Chemical Fume Hood: All procedures involving open handling of methylhydrazine
dihydrochloride, including weighing, transfers, and solution preparation, must be conducted

inside a properly functioning chemical fume hood.[17][18]

Designated Area: The area within the fume hood where the work is performed must be

formally designated as a carcinogen work area. This area should be clearly marked.[17] The

surfaces should be lined with absorbent, plastic-backed paper to contain any spills and

simplify decontamination.[19]

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected carefully.

Hand Protection: Double gloving is required. Wear two pairs of nitrile gloves (minimum 4mil

thickness).[17][20] Dispose of the outer gloves immediately after the procedure or if

contamination is suspected. Never wear gloves outside the laboratory.

Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn over

the goggles if there is a significant splash hazard.[19]

Body Protection: A buttoned lab coat must be worn.[19] For procedures with a higher risk of

contamination, disposable gowns or aprons are recommended. Clothing worn in the lab

should cover the legs, and closed-toe shoes are required.[17]

Respiratory Protection: Work in a fume hood should prevent the need for respiratory

protection. If a risk assessment determines that exposure limits could be exceeded (e.g.,

during a large spill), a NIOSH-approved respirator is required.[6] Use of a respirator requires

enrollment in a respiratory protection program, including fit testing and medical clearance.

[20]

Section 4: Standard Operating Procedures for Safe
Handling
Adherence to detailed, written procedures is critical for minimizing exposure.
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Protocol: Safe Weighing and Handling of
Methylhydrazine Dihydrochloride Powder
Objective: To safely weigh a precise amount of solid methylhydrazine dihydrochloride for

experimental use.

Causality: This protocol is designed to prevent inhalation of aerosolized powder and skin

contact by using multiple layers of containment (fume hood, designated surface, sealed

container) and appropriate PPE.

Methodology:

Preparation:

Don all required PPE: safety goggles, lab coat, and two pairs of nitrile gloves.

Set up a designated area within a chemical fume hood. Cover the work surface with

plastic-backed absorbent paper.

Gather all necessary equipment: the stock container of methylhydrazine
dihydrochloride, a pre-labeled and pre-tared sealable container (e.g., a vial with a screw

cap), spatulas, and waste bags.

Weighing (Taring Method):

Never weigh the powder on an open balance in the lab.[16]

Inside the fume hood, carefully open the stock container.

Using a clean spatula, transfer an approximate amount of the powder into the pre-tared,

sealable container.

Securely close the lid on both the stock container and the new container.

Wipe the exterior of the sealed container with a damp paper towel to remove any residual

powder. Dispose of the towel in a designated hazardous waste bag inside the hood.
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Remove the sealed container from the fume hood and place it on the analytical balance.

Record the weight.

If more or less material is needed, return the sealed container to the fume hood, make the

adjustment, re-seal, decontaminate the exterior, and re-weigh. Repeat until the target

weight is achieved.

Post-Handling & Decontamination:

Once the desired amount is weighed, return the stock container to its designated storage

location.

Carefully wipe down the spatula and any other contaminated equipment with a suitable

solvent (e.g., 70% ethanol) and paper towels. Dispose of the towels in the hazardous

waste bag.

Fold the disposable bench liner inward, place it in the hazardous waste bag, and seal the

bag.

Remove the outer pair of gloves and dispose of them in the hazardous waste bag.

With the inner gloves still on, transport the sealed container of weighed compound to the

experimental area.

After completing the experiment, wash hands thoroughly with soap and water.[21]

Section 5: Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

First Aid Measures
Inhalation: Immediately move the victim to fresh air. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[22]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[22]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[3]

Spill Response
For any spill, the first priority is personal safety. For large spills (>1 gram) or any spill outside of

a fume hood, evacuate the area, alert others, and contact your institution's Environmental

Health & Safety (EHS) department immediately.
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Caption: Flowchart for responding to a methylhydrazine dihydrochloride spill.
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Protocol: Cleanup of a Small Spill (<1 gram) of Solid
Methylhydrazine Dihydrochloride
Objective: To safely clean and decontaminate a small spill of solid powder within a chemical

fume hood.

Causality: This procedure prioritizes preventing the powder from becoming airborne, which is

the primary inhalation risk during a spill cleanup.[22] Wetting the powder before absorption is a

critical step.[23]

Methodology:

Alert & Secure: Alert personnel in the immediate area. Ensure the fume hood is operating

correctly.

Don PPE: Put on full PPE, including safety goggles, a lab coat, and double nitrile gloves.

Prevent Aerosolization:Do not attempt to sweep the dry powder. Gently cover the spill with

paper towels and carefully wet them with water to dissolve the powder and prevent it from

becoming airborne.[22][23]

Absorb: Apply an inert absorbent material, such as vermiculite, sand, or a commercial spill

absorbent, over the wetted material.[24]

Collect Waste: Using a plastic scoop or other non-sparking tool, carefully collect all the

absorbed material.[24] Place it into a heavy-duty plastic bag or a designated, labeled

hazardous waste container.

Decontaminate: Wipe the spill area with soap and water. Collect all cleaning materials

(sponges, paper towels) as hazardous waste.[25] Because the compound is highly toxic, the

rinse water should also be collected as hazardous waste.[25]

Final Disposal: Place all contaminated items, including the outer pair of gloves and any

disposable PPE, into the hazardous waste container. Seal the container.

Report: Report the incident to your laboratory supervisor and EHS, as per institutional policy.
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Section 6: Storage and Disposal
Storage: Store methylhydrazine dihydrochloride in a cool, dry, well-ventilated area away

from incompatible materials such as strong oxidizing agents and strong bases.[1] The

storage area should be in a secured location, clearly labeled as containing a carcinogen and

highly toxic chemical.[20]

Disposal: All waste, including empty containers, contaminated PPE, and spill cleanup

materials, must be disposed of as hazardous waste.[19] Do not mix with other waste

streams. Follow all local, state, and federal regulations for hazardous waste disposal.

Consult your institution's EHS department for specific procedures.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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